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Compound of Interest

Compound Name: Dadle

Cat. No.: B013295

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and use of [D-Ala?, D-Leu>]-enkephalin (DADLE) stock solutions. DADLE is a synthetic opioid
peptide and a potent agonist for the delta-opioid receptor (3-opioid receptor), with some affinity
for the mu-opioid receptor (u-opioid receptor)[1]. It is widely utilized in research to investigate
pain modulation, neuroprotection, and other physiological processes mediated by the opioid
system.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of DADLE is essential for the

accurate preparation of stock solutions.
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Property Value

Molecular Formula C29H39Ns507

Molecular Weight 569.66 g/mol

CAS Number 63631-40-3

Appearance White to off-white lyophilized powder
Purity >95%

Solubility Data

DADLE exhibits solubility in a variety of solvents. The choice of solvent will depend on the
specific experimental requirements, including the desired stock concentration and compatibility
with the biological system under investigation.

Solvent Solubility

Water Soluble to 1 mg/mL
Dimethylformamide (DMF) 25 mg/mL
Dimethyl sulfoxide (DMSO) 25 mg/mL

Ethanol 3 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2) 10 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM DADLE Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for long-
term storage and subsequent dilution for various in vitro assays.

Materials:

o DADLE (lyophilized powder)
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Equilibration: Allow the vial of lyophilized DADLE and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh a precise amount of DADLE powder using an analytical balance.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.697 mg of DADLE
(Molecular Weight = 569.66 g/mol ).

e Dissolution:
o Aseptically transfer the weighed DADLE powder to a sterile microcentrifuge tube.

o Add the calculated volume of DMSO to the tube. For a 10 mM solution with 5.697 mg of
DADLE, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if
necessary.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Properly
stored, the stock solution is stable for at least one year.
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Protocol 2: Preparation of a 1 mg/mL DADLE Stock
Solution in Sterile Water or PBS

This protocol is suitable for preparing a stock solution for in vivo studies or in vitro assays
where DMSO may be undesirable.

Materials:

DADLE (lyophilized powder)

Sterile, deionized, and filtered water or sterile Phosphate-Buffered Saline (PBS, pH 7.2)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:
» Equilibration: Bring the vial of lyophilized DADLE to room temperature.
» Reconstitution:
o Determine the mass of DADLE in the vial (often provided by the manufacturer).

o Add the appropriate volume of sterile water or PBS to the vial to achieve a final
concentration of 1 mg/mL. For example, if the vial contains 1 mg of DADLE, add 1 mL of

solvent.

o Recap the vial and gently swirl or vortex to dissolve the powder. Avoid vigorous shaking
which can cause peptide degradation.

» Aliquoting and Storage:

o For immediate use, the solution can be kept at 4°C for a short period.
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o For longer-term storage, aliquot the solution into sterile tubes and store at -20°C. It is

recommended to use the solution within one month when stored at -20°C and within six

months when stored at -80°C.

Application Data: Recommended Working
Concentrations

The optimal working concentration of DADLE will vary depending on the specific application

and experimental system. The following table provides a summary of reported concentrations

for various assays.

Cell Line / Animal

Typical Working

Application Assay Type
e IR Model Concentration
) Receptor Binding Human p-opioid
In Vitro ) 13.8 nM[2]
Assay (Ki) receptor
Receptor Binding o
) o-opioid receptor 2.06 nM[2]
Assay (Ki)
Neuroprotection
SH-SY5Y cells 0.1 uMm
Assay
Neuronal Cell Cycle ]
] Primary Neurons 32 pg/mL
Suppression
Mice

In Vivo

Analgesia (Tail-flick
test)

(intracerebroventricula

r

0.03 nmol/animal

Analgesia (Hot plate
test)

Mice
(intracerebroventricula

Y

0.027 nmol/animal

Anti-inflammatory

Aged Mice (systemic

o ) Not specified
Effects administration)
Pain Models Mice (oral) 5 mg/kg
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DADLE Signaling Pathway

DADLE exerts its effects primarily through the activation of the G-protein coupled d-opioid
receptor. Upon binding, it initiates a cascade of intracellular signaling events that modulate
neuronal activity and gene expression, leading to its characteristic analgesic and
neuroprotective effects. One of the key pathways involves the modulation of the MAPK/ERK
and PI3K/Akt signaling cascades, which can influence the expression of transcription factors

such as c-fos and the activity of tumor suppressor proteins like p53.
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Caption: DADLE signaling pathway via the d-opioid receptor.

Experimental Workflow for Preparing and Using
DADLE Stock Solutions

The following diagram illustrates a typical workflow from receiving lyophilized DADLE to its
application in an experiment.
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Caption: Experimental workflow for DADLE stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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